Cas no 1457652-07-1 (1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine)

• Product Name: 1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine
• CAS No: 1457652-07-1
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5577370
• Update Time: 2025-05-21

1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-1-pyrrolidinyl)[3-(dimethylamino)phenyl]-
• 1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine

• Inchi： 1S/C13H19N3O/c1-15(2)12-5-3-4-10(8-12)13(17)16-7-6-11(14)9-16/h3-5,8,11H,6-7,9,14H2,1-2H3
• InChI Key： SHDXBZYQSOKZTM-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)C1)(C1=CC=CC(N(C)C)=C1)=O

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 416.6±40.0 °C(Predicted)
• pka: 9.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine

Comprehensive Overview of 1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine (CAS No. 1457652-07-1)

1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine (CAS No. 1457652-07-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine core and dimethylamino substitution, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The compound's molecular structure features a benzoyl group attached to a pyrrolidin-3-amine moiety, with a dimethylamino substituent at the meta position of the benzene ring. This arrangement contributes to its bioactive potential, as the amine and aromatic functionalities are known to interact with various enzymes and receptors. Such interactions are critical in the design of small-molecule therapeutics, a hot topic in modern medicinal chemistry.

In recent years, the demand for novel chemical entities like 1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine has surged, driven by advancements in high-throughput screening and computational drug design. These technologies enable researchers to identify and optimize compounds with specific pharmacological profiles, addressing unmet medical needs. The compound's CAS No. 1457652-07-1 is frequently searched in academic and industrial databases, reflecting its relevance in preclinical studies.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The pyrrolidine scaffold is a common motif in neuroactive compounds, and the presence of a dimethylamino group may enhance blood-brain barrier permeability. This aligns with current trends in neurological disorder research, where scientists seek molecules capable of targeting neurotransmitter systems with high specificity.

From a synthetic chemistry perspective, 1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine presents intriguing challenges and opportunities. Its preparation typically involves multi-step organic synthesis, including amide bond formation and amine protection/deprotection strategies. These processes are critical for ensuring high purity and yield, which are essential for pharmaceutical applications. Researchers often optimize reaction conditions to minimize byproduct formation and improve scalability.

The compound's physicochemical properties, such as solubility, stability, and logP, are also key considerations in drug development. These parameters influence bioavailability and metabolic stability, which are critical for achieving desired therapeutic effects. Recent studies have focused on structure-activity relationships (SAR) to elucidate how modifications to the benzoyl or pyrrolidine groups affect biological activity.

In the context of green chemistry, there is growing interest in developing sustainable synthesis routes for compounds like 1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine. This includes using catalytic methods and environmentally friendly solvents to reduce waste and energy consumption. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing, a topic frequently discussed in industry conferences and scientific publications.

Furthermore, the compound's potential applications extend beyond human medicine. It may also be investigated for use in veterinary pharmaceuticals or agricultural chemistry, where amine-containing compounds often play vital roles. The versatility of 1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine makes it a valuable subject for interdisciplinary research, bridging gaps between chemistry, biology, and materials science.

To summarize, 1-[3-(dimethylamino)benzoyl]pyrrolidin-3-amine (CAS No. 1457652-07-1) represents a fascinating example of modern drug discovery and chemical innovation. Its unique structure and potential applications continue to inspire researchers worldwide, making it a compound of enduring interest in both academic and industrial settings. As scientific advancements progress, further insights into its properties and uses are expected to emerge, solidifying its place in the pharmaceutical landscape.